molecular formula C4H5N3O2 B3065178 5-Methyl-1-nitropyrazole CAS No. 31163-85-6

5-Methyl-1-nitropyrazole

Cat. No. B3065178
CAS RN: 31163-85-6
M. Wt: 127.1 g/mol
InChI Key: IRZTWMHSCHJVCF-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 5-Methyl-1-nitropyrazole involves the use of a practical N−H nitration method . This method employs a powerful nitrating reagent, 5-methyl-1,3-dinitro-1H-pyrazole, from the N-nitro-type reagent library . This nitrating reagent behaves as a controllable source of the nitronium ion, enabling mild and scalable nitration of a broad range of (hetero)arenes with good functional group tolerance .


Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C4H5N3O2 . The InChI Key for this compound is IRZTWMHSCHJVCF-UHFFFAOYSA-N. The molecular weight of this compound is 127.1014 g/mol .


Chemical Reactions Analysis

This compound is involved in nitration reactions. It acts as a controllable source of the nitronium ion, enabling mild and scalable nitration of a broad range of (hetero)arenes with good functional group tolerance . The nitration of azoles with nitric acid or sulfuric–nitric acid mixture is one of the main synthetic routes to nitroazoles .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are represented by its molecular structure and weight. The molecular structure is represented by the formula C4H5N3O2 , and the molecular weight is 127.1014 g/mol .

Scientific Research Applications

Spectroscopic and Electronic Properties

5-Methyl-1-nitropyrazole and its isomers have been extensively studied for their spectroscopic and electronic properties. These studies involve experimental and theoretical investigations into the spectral properties, electronic structures, and anharmonic infrared spectra. For instance, Regiec et al. (2014) detailed the spectroscopic and electronic properties of 1-methyl-5-nitropyrazole, highlighting its stability arising from hyper-conjugative interactions and its susceptibility to reduction processes (Regiec, Wojciechowski, & Mastalarz, 2014).

Mechanism of Action

The mechanism of action of 5-Methyl-1-nitropyrazole in chemical reactions involves the use of the nitronium ion. This ion is generated by the nitrating reagent and is used for the nitration of a broad range of (hetero)arenes .

properties

IUPAC Name

5-methyl-1-nitropyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5N3O2/c1-4-2-3-5-6(4)7(8)9/h2-3H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRZTWMHSCHJVCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=NN1[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80342399
Record name 5-Methyl-1-nitropyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80342399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

31163-85-6
Record name 5-Methyl-1-nitropyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80342399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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